![molecular formula C15H25N3 B1491556 4-[1-(cyclohexylmethyl)-1H-pyrazol-4-yl]piperidine CAS No. 2098070-17-6](/img/structure/B1491556.png)
4-[1-(cyclohexylmethyl)-1H-pyrazol-4-yl]piperidine
Overview
Description
Scientific Research Applications
4-CPMP is used in a variety of scientific research applications. It is used as a ligand in studies related to drug development, pharmacology, and biochemistry. In addition, 4-CPMP is used as a tool for drug discovery and to study receptor-ligand interactions. It has also been used in studies of gene expression and epigenetic regulation.
Mechanism of Action
4-CPMP acts as a ligand to bind to specific target receptors. It binds to the receptor and activates or inhibits the receptor's activity, depending on the type of receptor and the concentration of 4-CPMP. The binding of 4-CPMP to the receptor can lead to a variety of biochemical and physiological responses, such as changes in gene expression, changes in cell signaling pathways, or changes in enzyme activity.
Biochemical and Physiological Effects
4-CPMP can have a variety of biochemical and physiological effects, depending on the type of receptor it binds to. For example, when 4-CPMP binds to a G-protein coupled receptor, it can lead to changes in gene expression, cell signaling pathways, and enzyme activity. In addition, 4-CPMP can affect the release of hormones and neurotransmitters, leading to changes in behavior and physiology.
Advantages and Limitations for Lab Experiments
4-CPMP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. In addition, 4-CPMP is highly selective for certain receptors, making it useful for studying receptor-ligand interactions. However, 4-CPMP has some limitations. It is not as potent as some other ligands, and it can be expensive to synthesize in large quantities.
Future Directions
There are several potential future directions for research involving 4-CPMP. One potential direction is to explore the potential of 4-CPMP as a drug discovery tool. Another potential direction is to further study the biochemical and physiological effects of 4-CPMP on various cell types and tissues. In addition, further research can be done to explore the potential of 4-CPMP as a therapeutic agent. Finally, further research can be done to explore the potential of 4-CPMP as a diagnostic tool.
properties
IUPAC Name |
4-[1-(cyclohexylmethyl)pyrazol-4-yl]piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N3/c1-2-4-13(5-3-1)11-18-12-15(10-17-18)14-6-8-16-9-7-14/h10,12-14,16H,1-9,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEXJRMMBKAYLHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2C=C(C=N2)C3CCNCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
